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Compound of Interest

Compound Name: Shizukaol G

Cat. No.: B15594978 Get Quote

Shizukaol G: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Shizukaol G is a naturally occurring dimeric sesquiterpenoid, a class of complex organic

molecules known for their diverse and potent biological activities. Isolated from plants of the

Chloranthus genus, Shizukaol G possesses a highly intricate chemical architecture that has

garnered significant interest within the scientific community. This technical guide provides a

detailed overview of the chemical structure, physicochemical properties, and experimental

protocols related to Shizukaol G, serving as a vital resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Shizukaol G is characterized by a complex polycyclic framework, typical of dimeric

sesquiterpenoids derived from lindenane-type monomers. Its chemical formula is C40H44O14,

with a molecular weight of approximately 748.8 g/mol .[1] The molecule features multiple

stereocenters and oxygen-containing functional groups, contributing to its complex three-

dimensional structure and potential for specific biological interactions.

Table 1: Physicochemical Properties of Shizukaol G[1]
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Property Value

Molecular Formula C40H44O14

Molecular Weight 748.8 g/mol

IUPAC Name

methyl (2Z)-2-

[(1S,9S,13E,18S,19S,21R,22S,23S,26S,28R,29

S,30R,33R,36R)-9,18,30-trihydroxy-14,22,29-

trimethyl-3,7,10,15,31-pentaoxo-2,6,11,16-

tetraoxanonacyclo[16.15.3.1¹⁵,²⁹.0¹,²³.0⁴,³⁴.0¹⁹,²¹.

0²²,³⁶.0²⁶,²⁸.0³³,³⁷]heptatriaconta-

4(34),13,25(37)-trien-32-ylidene]propanoate

CAS Number 165171-11-9

A 2D representation of the chemical structure of Shizukaol G is provided below.
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Key Functional Groups

[Complex Polycyclic Core of Shizukaol G]

Hydroxyl (OH)

Multiple

Ester (COOR)

Multiple

Ketone (C=O)

Multiple

Ether (C-O-C)

Multiple
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Dried and Powdered Roots of
Chloranthus japonicus

Extraction with Organic Solvent
(e.g., Methanol or Ethanol)

Concentration of the Extract
(Rotary Evaporation)

Solvent-Solvent Partitioning
(e.g., EtOAc/H₂O)

Column Chromatography
(Silica Gel)

Further Chromatographic Purification
(e.g., HPLC)

Pure Shizukaol G
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Shizukaol G

Potential Signaling Pathways
(Based on Analogs)

Hypothesized Interaction

AMPK Pathway
(Metabolic Regulation)

Wnt Pathway
(Cell Proliferation)

HMGB1/Nrf2/HO-1 Pathway
(Anti-inflammatory)

Potential Biological Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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